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Compound of Interest

Compound Name: 4-Propyl-4-heptanol

Cat. No.: B1594163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols pertaining to 4-
Propyl-4-heptanol. The information is intended to guide researchers in the synthesis,

characterization, and potential evaluation of this tertiary alcohol.

Chemical and Physical Properties
4-Propyl-4-heptanol is a tertiary alcohol with the molecular formula C10H22O. Its structure

features a central carbon atom bonded to a hydroxyl group and three propyl chains. A summary

of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Propyl-4-heptanol
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Property Value Reference

Molecular Formula C10H22O [1][2]

Molecular Weight 158.28 g/mol [1][2]

CAS Number 2198-72-3 [1][2]

Appearance Colorless liquid [2]

Boiling Point 191 °C at 760 mmHg [2]

Melting Point -1.53 °C (estimate) [2]

Flash Point 81.1 °C [2]

Density 0.828 g/mL [2]

Refractive Index 1.434 [2]

Solubility Insoluble in water General chemical knowledge

Synthesis of 4-Propyl-4-heptanol via Grignard
Reaction
4-Propyl-4-heptanol can be reliably synthesized using a Grignard reaction. Two primary

retrosynthetic routes are feasible, as illustrated in the diagram below. The most common

laboratory preparation involves the reaction of 4-heptanone with propylmagnesium bromide.
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Retrosynthetic Analysis

4-Propyl-4-heptanol

4-Heptanone +
Propylmagnesium Bromide

Disconnect C-C

Ethyl Butyrate +
2x Propylmagnesium Bromide

Disconnect 2x C-C
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Synthesis Workflow

Start

Prepare Propylmagnesium
Bromide

React with
4-Heptanone

Quench with
sat. NH4Cl

Extract with
Diethyl Ether

Dry with
MgSO4

Evaporate Solvent

Purify by
Distillation

End Product:
4-Propyl-4-heptanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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